Cas no 2172428-65-6 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid
• CAS No: 2172428-65-6
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6395128
• PubChem ID: 165581092
• Update Time: 2025-10-31

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• EN300-1532224
• 3-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• EN300-1532494
• EN300-1532603
• 3-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• 2172428-65-6

• Inchi： 1S/C24H26N2O5/c1-14(10-22(27)28)25-23(29)15-11-16(12-15)26-24(30)31-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,14-16,21H,10-13H2,1H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： OERIAIMHJKUASH-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(NC(C)CC(=O)O)=O)C1)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid

Comprehensive Overview of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid (CAS No. 2172428-65-6)

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid (CAS No. 2172428-65-6) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclobutyl backbone, makes it a valuable intermediate in the development of novel therapeutics. Researchers and industry professionals frequently search for this compound due to its role in drug discovery, bioconjugation, and proteomics applications.

The growing demand for peptide-based drugs has heightened interest in compounds like 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid. With the rise of personalized medicine and targeted therapies, this molecule is often explored for its potential in modulating protein-protein interactions and enhancing drug delivery systems. Its Fmoc group is particularly noteworthy, as it provides stability during solid-phase peptide synthesis (SPPS), a technique central to modern biopharmaceutical production.

In recent years, the compound has also garnered attention in AI-driven drug design and computational chemistry. Researchers leverage its structural properties to model bioactive scaffolds and optimize ADME (Absorption, Distribution, Metabolism, Excretion) profiles. Questions like "How does Fmoc-protected cyclobutyl improve peptide stability?" or "What are the applications of CAS 2172428-65-6 in cancer research?" reflect the compound's relevance in cutting-edge scientific discussions.

From a synthetic perspective, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid is prized for its versatility. Its carboxylic acid moiety enables facile conjugation with amines or alcohols, while the cyclobutyl ring introduces conformational rigidity, a desirable trait in drug candidates. These features align with trends in fragment-based drug discovery, where small, rigid molecules are used to build high-affinity binders.

Environmental and green chemistry considerations are also shaping the use of this compound. Innovations in solvent-free synthesis and catalytic methods aim to reduce waste in peptide production, making intermediates like CAS 2172428-65-6 more sustainable. As the pharmaceutical industry shifts toward eco-friendly processes, this compound's role in green peptide chemistry is likely to expand.

In summary, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid represents a critical tool for researchers tackling challenges in drug development, biomaterials, and chemical biology. Its intersection with high-throughput screening, AI-aided molecular design, and sustainable synthesis ensures its continued prominence in scientific literature and industrial applications.